Cas no 1610360-63-8 (9H-fluoren-3-ylboronic acid)

9H-Fluoren-3-ylboronic acid is a boronic acid derivative featuring a fluorene backbone, commonly utilized in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl compounds. Its stable fluorenyl structure enhances reactivity while maintaining selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a versatile intermediate for constructing complex organic frameworks. The boronic acid functional group enables efficient conjugation with aryl halides, offering high yields under mild conditions. Its crystalline solid form ensures ease of handling and storage. Suitable for use in both academic and industrial settings, 9H-fluoren-3-ylboronic acid provides reliable performance in synthetic applications.

9H-fluoren-3-ylboronic acid structure

Product Name:9H-fluoren-3-ylboronic acid

CAS No:1610360-63-8

MF:C₁₃H₁₁BO₂

MW:210.036243677139

CID:5264449

Update Time:2025-06-09

9H-fluoren-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- (9H-fluoren-3-yl)boronic acid
- 9H-fluoren-3-ylboronic acid
- Boronic acid, B-9H-fluoren-3-yl-
- Inchi： 1S/C13H11BO2/c15-14(16)11-6-5-10-7-9-3-1-2-4-12(9)13(10)8-11/h1-6,8,15-16H,7H2
- InChI Key： PMVWTSNKNLGHEY-UHFFFAOYSA-N
- SMILES： OB(C1C=CC2=C(C=1)C1C=CC=CC=1C2)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 256
Topological Polar Surface Area: 40.5

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Enamine	EN300-643022-1.0g	(9H-fluoren-3-yl)boronic acid	1610360-63-8	1g	$1357.0	2023-06-06
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Enamine	EN300-643022-0.05g	(9H-fluoren-3-yl)boronic acid	1610360-63-8	0.05g	$1140.0	2023-06-06
Enamine	EN300-643022-0.1g	(9H-fluoren-3-yl)boronic acid	1610360-63-8	0.1g	$1195.0	2023-06-06
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